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Introduction

1-Ethenyl-1H-imidazole, commonly known as 1-vinylimidazole, is a water-soluble basic

monomer notable for its high reactivity in free-radical polymerization.[1] Its unique chemical

structure, featuring a vinyl group attached to an imidazole ring, allows for the creation of

functional copolymers with a variety of vinyl and acrylic monomers.[1] This versatility makes it a

valuable building block in the synthesis of materials for diverse applications, ranging from

industrial processes to advanced biomedical technologies. This document provides a detailed

technical guide on the chemical formula, structure, properties, synthesis, and applications of 1-

ethenyl-1H-imidazole, with a focus on its relevance to researchers, scientists, and

professionals in drug development.

Chemical Formula and Structure
The chemical formula for 1-ethenyl-1H-imidazole is C₅H₆N₂.[2][3] Its IUPAC name is 1-ethenyl-

1H-imidazole.[4][5] The molecule consists of a five-membered aromatic imidazole ring, a

heterocyclic compound containing two nitrogen atoms, with a vinyl group (-CH=CH₂) attached

to one of the nitrogen atoms.

Chemical Structure of 1-Ethenyl-1H-imidazole

Caption: Chemical structure of 1-Ethenyl-1H-imidazole.

Physicochemical Properties
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1-Vinylimidazole is a colorless to brown, light-sensitive, and hygroscopic liquid.[1] It is

characterized by an unpleasant, amine-like, fishy odor and is very soluble in water and

alcohols.[1] A summary of its key physicochemical properties is presented in the table below.

Property Value Reference

Molecular Formula C₅H₆N₂ [2][3][4][6][7][8]

Molar Mass 94.11 g/mol [2][3][6][8][9]

Appearance
Colorless to slightly yellow

clear liquid
[7]

Density 1.039 g/mL at 25 °C [1][2][6]

Melting Point 78-79°C [6]

Boiling Point 192-194 °C [1][2][6]

Flash Point 178 °F [6]

Refractive Index n20/D 1.533 [2][6]

Solubility Miscible with water [2][6][10]

CAS Number 1072-63-5 [2][3][4][6][7][8]

Experimental Protocols: Synthesis
Several methods for the synthesis of 1-vinylimidazole have been reported. The choice of

method may depend on the desired scale and available reagents.

1. Reppe Synthesis

This industrial method involves the ethinylation of imidazole.[1]

Step 1: Formation of Potassium Imidazolate: Imidazole is reacted with a potassium

hydroxide solution. The water formed during this reaction is removed by distillation.[1]

Step 2: Ethinylation: Zinc oxide and additional potassium hydroxide are added to the

potassium imidazolate, which acts as a basic catalyst. The free imidazole is then reacted
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with ethyne in 1,4-dioxane at 130 °C in an autoclave. This process yields 1-vinylimidazole
with a reported yield of 62%.[1]

Logical Workflow for Reppe Synthesis
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Click to download full resolution via product page

Caption: Workflow of the Reppe synthesis for 1-vinylimidazole.

2. Laboratory-Scale Synthesis

A common laboratory procedure involves a two-step process utilizing a phase-transfer catalyst.

[1]

Step 1: Synthesis of 1-(2-chloroethyl)imidazole: Imidazole is reacted with 1,2-dichloroethane

in a two-phase system in the presence of a phase-transfer catalyst.[1]

Step 2: Elimination Reaction: The resulting 1-(2-chloroethyl)imidazole is treated to release

hydrogen chloride, which forms 1-vinylimidazole. This method has a reported yield of 92%.

[1]

Another laboratory-scale method reports the vinylation of imidazole with bromoethene using

kieselguhr-supported cesium fluoride in acetonitrile, with a yield of 65%.[1]
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3. Reversible Addition-Fragmentation Chain-Transfer (RAFT) Polymerization

For applications requiring well-controlled polymers, RAFT polymerization is a suitable

technique. It has been demonstrated that poly(1-vinylimidazole) with low dispersity can be

synthesized using acetic acid as a special solvent.[11] Acetic acid serves a dual role: it acts as

a solvent for homogeneous polymerization and protonates the 1-vinylimidazole, which

stabilizes the propagating radicals during the polymerization process.[11]

Polymerization of 1-Vinylimidazole

Monomer Polymerization Process

Resulting Polymer

1-Vinylimidazole

Free-Radical Polymerization

Radical Initiator (e.g., AIBN)

Poly(1-vinylimidazole)

Click to download full resolution via product page

Caption: Simplified workflow of 1-vinylimidazole polymerization.

Applications in Research and Drug Development
The unique properties of 1-vinylimidazole and its polymers make them suitable for a wide

range of applications, including in the pharmaceutical and biomedical fields.

Pharmaceutical Intermediates: It is utilized in the synthesis of pharmaceutical intermediates,

contributing to the development of new drugs.[7]
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Drug Delivery: Polymers containing imidazole groups are investigated for drug delivery

applications due to their pH responsiveness, hydrogen bonding capabilities, and metal

coordination properties.[12][13]

Biomedical Applications: Poly(N-vinyl imidazole) is considered non-toxic and is used in

various biomedical applications, including gene delivery.[13] Copolymers of N-vinyl imidazole

are of great interest in macromolecular science for creating new biopolymers with significant

biological activity.[13]

Molecularly Imprinted Polymers: 1-Vinylimidazole serves as a functional monomer in the

synthesis of molecularly imprinted polymers.[2][10]

Hydrogels: Hydrogels derived from poly-1-vinylimidazole can efficiently bind to a variety of

heavy metal ions.[1]

Coatings and Adhesives: It acts as a reactive diluent in UV lacquers, inks, and adhesives.[1]

Antimicrobial Applications: Grafting N-vinyl imidazole onto natural polymers like alginate has

been shown to improve antimicrobial activity against various bacteria and fungi.[13]

Conclusion
1-Ethenyl-1H-imidazole is a highly versatile monomer with a rich chemistry that enables its use

in a broad spectrum of applications. For researchers and professionals in drug development, its

utility in creating functional polymers for drug delivery systems, its role as a pharmaceutical

intermediate, and its application in antimicrobial materials are of particular significance. The

well-established synthesis protocols and the ability to form controlled polymer structures

through techniques like RAFT polymerization further enhance its importance in the

development of advanced materials for the pharmaceutical and biomedical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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